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Compound of Interest

Compound Name: 4'-Ethylacetophenone

Cat. No.: B057664

Essential Safety and Handling Guide for 4'-
Ethylacetophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4'-Ethylacetophenone (CAS No. 937-30-4) in a laboratory
setting. Adherence to these guidelines is crucial for ensuring the safety of all personnel.

Hazard Identification and Immediate Precautions

4'-Ethylacetophenone is classified as a combustible liquid.[1][2] It may cause irritation to the
eyes, skin, and respiratory tract.[3] Symptoms of overexposure can include headache,
dizziness, tiredness, nausea, and vomiting.[4] It is crucial to keep this chemical away from heat,
sparks, open flames, and hot surfaces.[1][4]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment is
mandatory when handling 4'-Ethylacetophenone:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

Protects against splashes and
vapors that can cause eye

irritation.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[1][3] For
ketones, consider Butyl or

natural rubber gloves.[5]

Prevents direct contact which

can lead to skin irritation.[3]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[1] If ventilation is
inadequate or if mist/vapors
are generated, use an

approved respirator.

Protects against inhalation of
vapors which may cause

respiratory tract irritation.[3]

Operational Handling and Storage Protocol

Handling:

exposure.[1]

Storage:

Take precautionary measures against static discharge.[1]

e Store in a cool, dry, and well-ventilated area.[1][4][7]

Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

Avoid direct contact with skin and eyes.[1] Do not breathe in mist, vapors, or spray.[1][6]

Keep the chemical away from ignition sources as it is a combustible liquid.[1][4]

» Keep containers tightly closed to prevent leakage and contamination.[1][4]
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» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[4]

Emergency Procedures

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1][4]

o Skin Contact: Remove all contaminated clothing and shoes. Wash the affected area
immediately with soap and plenty of water. Get medical attention if irritation develops.[1][4]

 Ingestion: Clean the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[3][4]

Accidental Release and Spill Containment: In the event of a spill, follow this workflow:
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Caption: Workflow for handling a chemical spill of 4'-Ethylacetophenone.
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Spill Cleanup Protocol:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[1]
e Ventilate: Ensure the area is well-ventilated.

o Containment: Use an inert absorbent material such as sand, silica gel, or sawdust to soak up
the spill.[1]

o Collection: Place the absorbed material into a suitable, closed, and labeled container for
disposal.[1]

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

Chemical waste must be managed to prevent environmental contamination and to comply with
regulations.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[1]

o Disposal Method: Dispose of the contents and the container at an approved waste disposal
facility.[1][2] Do not dispose of the chemical into drains.[1]

+ Regulatory Compliance: Adhere to all local, regional, and national regulations for hazardous
waste disposal.[1]

Quantitative Data Summary

The following table provides key quantitative data for 4'-Ethylacetophenone for easy
reference.
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Property Value
CAS Number 937-30-4[1]
Molecular Formula C10H120[8][9]

Molecular Weight 148.20 g/mol [10]

Appearance Clear, colorless to pale yellow liquid[1][8][9]
Boiling Point 125 °C / 257 °F[1]

Melting Point -20.6 °C /-5.1 °F[1]

Flash Point 91 °C/195.8 °F (closed cup)[11]

Density 0.993 g/mL at 25 °C

Solubility Not miscible or difficult to mix in water. Soluble

in alcohol.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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